Technical Guide: 4,6-Difluoropyrimidine-2-carbonitrile (CAS 2855110-38-0)
Technical Guide: 4,6-Difluoropyrimidine-2-carbonitrile (CAS 2855110-38-0)
[1][2]
Executive Summary
4,6-Difluoropyrimidine-2-carbonitrile (CAS 2855110-38-0) represents a high-value electrophilic scaffold for the synthesis of bioactive heterocycles.[1][2] Characterized by a highly electron-deficient pyrimidine core, this compound offers a unique "dual-reactivity" profile: the labile fluorine atoms at positions 4 and 6 allow for facile nucleophilic aromatic substitution (
This guide provides a comprehensive technical analysis of this reagent, detailing its synthesis, reactivity patterns, and strategic application in drug discovery, particularly for kinase inhibitor design (e.g., JAK, EGFR) and agrochemical development.[1][2]
Chemical Architecture & Properties[1][2]
The reactivity of CAS 2855110-38-0 is dictated by the synergistic electron-withdrawing effects of the ring nitrogens, the fluorine substituents, and the cyano group.[1][2]
Structural Analysis[1][2]
-
Substituents:
-
C2-Cyano (-CN): Strong electron-withdrawing group (EWG), lowers the LUMO energy of the ring, activating C4 and C6 towards nucleophilic attack.[1][2]
-
C4, C6-Difluoro (-F): High electronegativity makes C4/C6 highly electrophilic.[1][2] Fluoride is an excellent leaving group in
reactions on electron-deficient heterocycles due to the high C-F bond polarization and the stability of the Meisenheimer complex intermediate.[1][2]
-
Physicochemical Profile
| Property | Specification / Data |
| Chemical Name | 4,6-Difluoropyrimidine-2-carbonitrile |
| CAS Number | 2855110-38-0 |
| Molecular Formula | |
| Molecular Weight | 141.08 g/mol |
| Predicted LogP | ~0.8 - 1.2 (Lipophilic, suitable for CNS penetration) |
| Physical State | Solid (White to off-white crystalline powder) |
| Storage | 2-8°C, Inert atmosphere (Argon/Nitrogen), Moisture sensitive |
| Solubility | Soluble in DMSO, DMF, MeCN, DCM; sparingly soluble in water.[1][2][3] |
Synthetic Accessibility & Protocols
While specialized suppliers offer this compound, in-house synthesis may be required for scale-up or analog generation.[1][2] Two primary routes are established based on pyrimidine chemistry principles.
Route A: Palladium-Catalyzed Cyanation (Lab Scale)
This route utilizes the commercially available 2-chloro-4,6-difluoropyrimidine as the starting material.[1][2] The challenge is preserving the labile fluorines while displacing the chlorine.[1][2]
Mechanism:
Protocol:
-
Reagents: 2-Chloro-4,6-difluoropyrimidine (1.0 equiv),
(0.6 equiv), (2 mol%), dppf (4 mol%), dust (10 mol%). -
Conditions: Heat at 80°C for 4-6 hours under Argon. Note: Higher temperatures may cause defluorination or oligomerization.[1][2]
-
Workup: Dilute with EtOAc, wash with water/brine.[1][2] The product is often volatile; avoid high-vacuum drying for extended periods.[1][2]
Route B: Halex Reaction (Industrial Scale)
For larger scales, chlorine-fluorine exchange (Halex) on 2-cyano-4,6-dichloropyrimidine is preferred due to cost.[1][2]
Protocol:
-
Reagents: 2-Cyano-4,6-dichloropyrimidine, Spray-dried KF (2.5 equiv), 18-crown-6 (cat.).
-
Solvent: Sulfolane or Tetraglyme (high boiling point).
-
Conditions: 140-160°C for 2-4 hours.
-
Purification: Distillation under reduced pressure.
Visualization of Synthetic Pathways[1][2]
Figure 1: Retrosynthetic analysis showing the two primary routes to the target scaffold.[1][2]
Reactivity Profile & Applications
The utility of 4,6-difluoropyrimidine-2-carbonitrile lies in its predictable regioselectivity.[1][2]
Regioselective (The "First Displacement")
The C4 and C6 positions are chemically equivalent due to symmetry.[1][2] However, once a nucleophile (
-
Reaction: Addition of
(e.g., amine, alkoxide) at 0°C.[1][2] -
Outcome: Monosubstitution product (4-substituted-6-fluoro-2-cyanopyrimidine).
-
Selectivity Control: Low temperature is critical to prevent disubstitution (formation of 4,6-di-Nu product).[1][2]
The "Second Displacement" & Cyclization
The remaining fluorine at C6 is less reactive than the first but can still be displaced by a second nucleophile (
-
Application: This sequential addition allows for the construction of non-symmetrical pyrimidines, common in JAK1/2 inhibitors (e.g., Ruxolitinib analogs).[1][2]
Nitrile Manipulation
The C2-nitrile is robust under mild
-
Hydrolysis:
Amide ( ) or Acid ( ).[1][2] -
Cyclization:
Triazine or Tetrazole (bioisosteres for carboxylic acids).[1][2]
Experimental Workflow: Sequential Functionalization
Figure 2: Sequential functionalization workflow for library generation.
Case Study: Kinase Inhibitor Design
Objective: Design a reversible covalent inhibitor targeting a cysteine residue in the ATP-binding pocket.
Strategy:
-
Hinge Binder: Introduce an aminopyrazole at C4 (via
) to form hydrogen bonds with the kinase hinge region.[1][2] -
Solubilizing Group: Introduce a piperazine moiety at C6 (via 2nd
). -
Warhead: The C2-nitrile can be converted to an acrylamide (via reduction to amine then acylation) OR used directly if the target pocket accommodates a linear EWG.[1][2] Alternatively, the nitrile itself can act as a reversible covalent trap for catalytic cysteines (forming a thioimidate).[1][2]
Validation Protocol:
-
Add 1.0 eq of Aminopyrazole, 1.1 eq DIPEA, 0°C, 1h. Monitor by LCMS (Look for M+ - HF).[1][2]
-
Add 1.2 eq N-Boc-piperazine, 2.0 eq DIPEA, DMSO, 60°C, 4h.
Safety & Handling
-
HF Generation: Hydrolysis of the C-F bond releases Hydrogen Fluoride (HF).[1][2] While
usually releases fluoride salts (e.g., NaF), acidic workups can generate trace HF.[1][2] Always use plasticware (PP/PE) for workups if acidic conditions are possible, and have Calcium Gluconate gel available. [1][2] -
Cyanide Content: While the nitrile is covalently bound, combustion or strong acid hydrolysis can release HCN.[1][2] Work in a well-ventilated fume hood.
-
Skin Sensitizer: Pyrimidines are known sensitizers.[1][2] Wear nitrile gloves and long sleeves.[1][2]
References
-
ChemicalBook. (2023).[1][2] Product Entry: 4,6-Difluoropyrimidine-2-carbonitrile (2855110-38-0).[1][2] Retrieved from [1][2]
-
Sakamoto, T., et al. (1980).[1][2] Palladium-catalyzed cyanation of haloarenes.[1][2]Chem. Pharm.[1][2] Bull. 28, 346.[1][2] (Foundational protocol for Pd-cyanation of heterocycles).
-
Schlosser, M. (2005).[1][2] The 2- and 6-positions of the pyrimidine ring: A study in regioselectivity.Helvetica Chimica Acta , 88(2).[2] (Mechanistic insight into pyrimidine
). -
BLD Pharm. (2023).[1][2] Catalog Entry: 4,6-Difluoropyrimidine-2-carbonitrile.[1][2] Retrieved from [2]
Sources
- 1. CAS [chemicalbook.com]
- 2. CN111303045A - Production process of 2-ethoxy-4, 6-difluoropyrimidine - Google Patents [patents.google.com]
- 3. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]
